![molecular formula C7H14ClN3O B1408631 1,3,8-Triazaspiro[4.5]decan-2-one hydrochloride CAS No. 1956331-80-8](/img/structure/B1408631.png)
1,3,8-Triazaspiro[4.5]decan-2-one hydrochloride
Overview
Description
Scientific Research Applications
Receptor Agonist Research
1,3,8-Triazaspiro[4.5]decan-2-one hydrochloride has been found to be a high-affinity ligand for the human ORL1 (orphanin FQ/nociceptin) receptor. Studies have shown the synthesis and structure-activity relationship of derivatives of this compound, highlighting their potential as full agonists in biochemical assays. This research has implications in understanding receptor functions and developing targeted therapies (Röver et al., 2000).
Synthesis and Characterization
Novel 1,3,8-triazaspiro[4.5]decan-4-one urea derivatives have been synthesized using ultrasound-assisted methods. This approach is noted for its environmental friendliness, energy efficiency, and greater selectivity. The derivatives were characterized using various spectral data, contributing to the field of organic synthesis and material science (Velupula et al., 2021).
Antimicrobial and Detoxification Applications
Research has been conducted on the use of 1,3,8-triazaspiro[4.5]decan-2-one derivatives for antimicrobial and detoxification applications. For instance, N-halamine-coated cotton, synthesized using derivatives of this compound, showed potential in antimicrobial efficacy against bacteria like Staphylococcus aureus and Escherichia coli O157:H7 and in oxidizing toxic chemicals (Ren et al., 2009).
Pharmaceutical Applications
This compound has been utilized in the synthesis of various pharmaceutical agents. For example, its derivatives have been explored as pan-inhibitors of hypoxia-inducible factor prolyl hydroxylase for the treatment of anemia. The optimization of these derivatives has led to the development of compounds with good pharmacokinetics in preclinical species (Váchal et al., 2012).
Solid Phase Synthesis
1,3,8-Triazaspiro[4.5]decan-2-one derivatives have been synthesized on solid support using a backbone amide linker mimic. This research contributes to the field of combinatorial chemistry and highlights the utility of solid-phase synthesis in generating diverse compound libraries (Bedos et al., 2003).
Properties
IUPAC Name |
1,3,8-triazaspiro[4.5]decan-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O.ClH/c11-6-9-5-7(10-6)1-3-8-4-2-7;/h8H,1-5H2,(H2,9,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIPRPLTUHQTBKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CNC(=O)N2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1956331-80-8 |
Source
|
| Record name | 1,3,8-triazaspiro[4.5]decan-2-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Fluoro-6-methoxybenzo[d]thiazole](/img/structure/B1408570.png)
